Cas no 33996-30-4 (ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride)

ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride structure
33996-30-4 structure
Product Name:ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
CAS No:33996-30-4
MF:C7H14ClNO3
MW:195.643961429596
MDL:MFCD00040589
CID:323128
Update Time:2025-04-19

ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-Ethyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
    • (2S,3R)-Ethyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
    • 4-Hydroxy-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride
    • ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate,hydrochloride
    • H-HYP-OET HCL
    • H-Hyp-OEt.HCl
    • H-Hyp-OEt·HCl
    • L-4-trans-Hydroxyproline ethyl ester hydrochloride
    • L-Hydroxyproline ethyl ester hydrochloride
    • L-Proline,4-hydroxy-, ethyl ester, hydrochloride (1:1), (4R)-
    • Trans-4-Hydroxy-L-proline ethyl ester hydrochloride
    • (2S,4R)-2-(ethoxycarbonyl)-4-hydroxypyrrolidinium chloride
    • (2S,4R)-2-ethoxycarbonyl-4-hydroxypyrrolidine hydrochloride
    • (2S,4R)-4-hydroxyproline ethyl ester hydrochloride
    • EINECS 251-779-0
    • ethyl (2S,4R)-4-hydroxyprolinate hydrochloride
    • L-4-Hydroxyproline ethyl ester hydrochloride
    • 4-Hydroxy-L-proline ethyl ester hydrochloride
    • Hydroxyproline ethyl ester hydrochloride
    • Ethyl trans-4-hydroxy-L-prolinate hydrochloride
    • ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
    • H-Hyp-OEt yenHCl
    • Ethyl trans-4-hydroxy-L-prolinate HCl
    • HHXSZDXMSRXWJV-IBTYICNHSA-N
    • (2S,4R)-
    • ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
    • MDL： MFCD00040589
    • Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(10)6-3-5(9)4-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m1./s1
    • InChI Key： HHXSZDXMSRXWJV-IBTYICNHSA-N
    • SMILES： Cl.O[C@H]1CN[C@H](C(=O)OCC)C1

Computed Properties

  • Exact Mass: 195.06600
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Melting Point: 150-153 ºC
  • PSA: 58.56000
  • LogP: 0.40310

ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride Pricemore >>

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ethyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride Production Method

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